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Get Quote

The core difference lies in their functional groups: suberic acid is a dicarboxylic acid, while suberic

anhydride is a cyclic anhydride formed from it.

Property Suberic Acid Suberic Anhydride

IUPAC Name Octanedioic acid [1] [2] Oxonane-2,9-dione [3] [4]

CAS Number 505-48-6 [5] [2] 10521-06-9 [4]

Molecular
Formula

C₈H₁₄O₄ [1] [5] C₈H₁₂O₃ [4]

Molecular Weight 174.19 g/mol [5] [2] 156.18 g/mol [4]

Structure HOOC-(CH₂)₆-COOH

[1]

Eight-membered ring (Oxonane) with two carbonyl

groups [6] [3]

Melting Point 141–144 °C [1] Not specified in search results

Solubility 2.46 g/L in water [1] Not specified in search results
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A key experimental protocol involves the synthesis of suberic anhydride from suberic acid, and their

distinct infrared (IR) spectra allow for clear identification.

Synthesis of Suberic Anhydride

The synthesis is a two-step process involving the conversion of suberic acid to its diacid chloride, followed

by cyclization [6]. The following workflow visualizes this experimental protocol:

Suberic Acid
(1)

Step 1: Reaction with SOCl₂
Heat at 55°C for 2 hours

Acid Chloride
Intermediate

Step 2: Reaction with Et₃N
in Et₂O, 26 hours reflux Cyclization Suberic Anhydride

(1,8-Cyclotetradecanedione)

Click to download full resolution via product page

Diagram of the two-step synthesis of suberic anhydride from suberic acid via an acid chloride intermediate

[6].

Detailed Protocol [6]:

Step 1: Formation of Acid Chloride. Suberic acid (3 g, 17.2 mmol) is heated with thionyl chloride

(SOCl₂, 3.4 mmol) at 55°C for 2 hours. The reaction is continued on a water bath until gas evolution
ceases. Excess SOCl₂ is removed under vacuum.

Step 2: Cyclization. The resulting acid chloride is diluted with diethyl ether (200-300 mL). This
solution is added slowly over 26 hours to triethylamine (Et₃N, 10-20 mL) in diethyl ether (500-600 mL)

under gentle reflux. After completion, the solution is decanted, washed with dilute HCl and water,
dried over MgSO₄, and the solvent is distilled off.

IR Spectroscopy Characterization

Infrared spectroscopy is a definitive method for distinguishing the carboxylic acid from the anhydride. Their

characteristic carbonyl (C=O) stretching vibrations are summarized below.
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Compound Vibration Mode
Absorption Range
(cm⁻¹)

Band Intensity

Suberic
Anhydride

Symmetric C=O stretch

(vip)

1815–1825 [7] Strong [7]

Asymmetric C=O stretch

(vop)

1745–1755 [7] Weaker [7]

Suberic Acid Carbonyl C=O stretch Information not in search
results

Information not in search
results

Applications and Biological Relevance

The compounds serve different purposes in research and industry, and suberic acid also has biological

significance.

Area Suberic Acid Suberic Anhydride

Industrial &
Research
Applications

Cross-linking agent in polymers [5]; used in
drug syntheses and plastics [1]; preparation of

reduction-sensitive micelles [5]

Intermediate in organic
synthesis, e.g., for

macrocyclic ketones [6]

Biological &
Medical Context

Dicarboxylic acid excreted in urine; studied as

a potential biomarker for conditions like autism
spectrum disorder [6] [5]

No biological role mentioned

in search results

Key Technical Insights

Synthetic Utility: The synthesis of suberic anhydride is a classic example of cyclization. The high-

dilution conditions during the cyclization step are crucial to favor the formation of the cyclic anhydride
over linear polymers [6].

Analytical Fingerprint: The two sharp carbonyl stretches in the IR spectrum are a definitive
fingerprint for the anhydride functional group, making it easily distinguishable from the single, broader

carbonyl stretch of the carboxylic acid [7].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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